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SGC0946 Handling and Storage FAQs

What are the storage conditions for SGC0946? To ensure optimal stability and shelf life, please adhere to

the following storage conditions [1] [2] [3]:

Form Temperature Stability Duration

Powder -20°C 3 years [1]

Powder 4°C 2 years [1]

Solution (DMSO) -80°C 2 years [1]

Solution (DMSO) -20°C 1 year [1]

The powder should be kept in a tightly sealed container in a cool, well-ventilated area, away from direct

sunlight and ignition sources [3].

How should I prepare and handle stock solutions?

Solubility: SGC0946 is highly soluble in DMSO. One supplier recommends preparing a 100 mg/mL
stock solution (161.66 mM), while another suggests a 50 mg/mL solution (80.83 mM) is achievable

with ultrasonication [1] [2].
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Handling Precautions: This compound is classified as harmful if swallowed and is very toxic to

aquatic life. Always use personal protective equipment, including safety goggles, gloves, and
impervious clothing. Avoid generating dust or aerosols and work in a well-ventilated area [3].

First Aid:
Eye contact: Flush immediately with large amounts of water and call a physician [3].

Skin contact: Rinse skin thoroughly with water. Remove contaminated clothing [3].
Ingestion: Wash out mouth with water. Do NOT induce vomiting; call a physician [3].

What should I do if SGC0946 performance seems diminished? If you suspect a loss of activity, first

verify that the storage conditions and expiration dates have been strictly followed. The product is stable

under recommended storage conditions but is incompatible with strong acids, strong alkalis, and strong

oxidizing or reducing agents [3]. Using newly opened, dry DMSO for stock solution preparation is critical,

as hygroscopic DMSO can impact solubility and compound stability [1].

Experimental Protocols and Applications

Validated In Vivo Formulation The following formulation has been validated for animal studies and can

suppress tumor progression in a mouse orthotopic xenograft model [1] [2]:

Formulation Concentration Preparation Notes

| 5% DMSO, 40% PEG300, 5% Tween-80, 50% ddH₂O [1] [2] | 5 mg/mL (8.08 mM) [2] | 1. Dissolve in

DMSO. 2. Add PEG300 and mix. 3. Add Tween-80 and mix. 4. Add ddH₂O. Use immediately. |

Mechanism of Action and Key Workflow SGC0946 is a highly potent and selective inhibitor of the histone

methyltransferase DOT1L, which is responsible for methylating histone H3 on lysine 79 (H3K79) [1] [2]

[4].

The diagram below illustrates the cellular mechanism and a typical workflow for treating cells with

SGC0946:
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Cellular Mechanism and Workflow of SGC0946

Protocol: Assessing H3K79me2 Reduction by Western Blot This is a common method to confirm target

engagement in cells [1].

Cell Line: Use a relevant cell line (e.g., Molm13 MLL cells for leukemia research or A431 cells for

solid tumors) [1].
Treatment: Treat cells with SGC0946 at a concentration of 1 µM [1].

Incubation Time: Incubate for 3 to 7 days. A complete inhibition of the H3K79me2 mark may be
observed at day 7 [1].

Analysis: Perform Western Blot analysis on cell lysates using an antibody against H3K79me2. The
blot can be re-probed for total histone H3 as a loading control.
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Key Biological Data Summary

The table below summarizes quantitative data for SGC0946 from published literature:

Parameter Value Context / Cell Line Source

IC₅₀ (DOT1L) 0.3 nM Cell-free biochemical assay [1] [2] [4]

IC₅₀ (H3K79me2) 2.6 nM A431 cells (4-day treatment) [1] [2]

IC₅₀ (H3K79me2) 8.8 nM MCF10A cells [2]

In Vivo Dose 10 mg/kg Mouse xenograft model (i.p., twice/week) [1]

Critical Precaution Notes

Stability in Solution: The biological activity of the solution prepared for in vivo use is best preserved

when used immediately [2].
Controlled Substance: Note that one supplier lists SGC0946 as a controlled substance that may not

be available in all territories [1].
Research Use Only: This compound is for research purposes only and is not for diagnostic or

therapeutic use [1] [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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